Cas no 18274-82-3 (2-Amino-3-(hydroxymethyl)phenol)

• Product Name: 2-Amino-3-(hydroxymethyl)phenol
• CAS No: 18274-82-3
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 2659153
• PubChem ID: 21815752
• Update Time: 2025-10-28

2-Amino-3-(hydroxymethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(hydroxymethyl)phenol
• 2-Amino-3-hydroxybenzyl alcohol
• 2-Amino-3-(hydroxymethyl)phenol

• Inchi： 1S/C7H9NO2/c8-7-5(4-9)2-1-3-6(7)10/h1-3,9-10H,4,8H2
• InChI Key： DFWBMEJBHIZHNR-UHFFFAOYSA-N
• SMILES： OCC1C=CC=C(C=1N)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• XLogP3: 0.6
• Topological Polar Surface Area: 66.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 2-Amino-3-(hydroxymethyl)phenol

Comprehensive Overview of 2-Amino-3-(hydroxymethyl)phenol (CAS No. 18274-82-3)

2-Amino-3-(hydroxymethyl)phenol, also known by its CAS number 18274-82-3, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which includes an amino group, a hydroxymethyl group, and a phenolic ring. These functional groups contribute to its diverse chemical properties and potential applications in various scientific and industrial domains.

The molecular formula of 2-Amino-3-(hydroxymethyl)phenol is C₈H₁₀O₂N, and its molecular weight is approximately 150.16 g/mol. The compound is a white to off-white solid at room temperature and is soluble in water and many organic solvents. Its solubility and reactivity make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and fine chemicals.

In recent years, 2-Amino-3-(hydroxymethyl)phenol has been the subject of extensive research due to its potential therapeutic applications. One notable area of interest is its use as an intermediate in the synthesis of drugs targeting neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of 2-Amino-3-(hydroxymethyl)phenol in the development of novel compounds that can modulate specific neurotransmitter systems, potentially offering new treatments for conditions such as Parkinson's disease and Alzheimer's disease.

Beyond its pharmaceutical applications, 2-Amino-3-(hydroxymethyl)phenol has also been explored for its antioxidant properties. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound exhibits strong antioxidant activity, which can help protect cells from oxidative stress and damage. This property makes it a promising candidate for use in cosmetics and personal care products, where it can contribute to skin health and anti-aging formulations.

In the realm of materials science, 2-Amino-3-(hydroxymethyl)phenol has shown potential as a building block for advanced materials. A study published in the Journal of Materials Chemistry A reported the use of this compound in the synthesis of conductive polymers with enhanced stability and performance. These materials have applications in electronic devices, sensors, and energy storage systems.

The environmental impact of chemicals is a critical consideration in their development and use. Recent studies have investigated the biodegradability and environmental fate of 2-Amino-3-(hydroxymethyl)phenol. Research from the University of Michigan found that this compound is biodegradable under aerobic conditions, suggesting that it can be safely used in various applications without posing significant environmental risks.

Safety is another important aspect when handling any chemical compound. According to safety data sheets (SDS), 2-Amino-3-(hydroxymethyl)phenol should be handled with care to avoid skin contact and inhalation. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling to ensure safety.

In conclusion, 2-Amino-3-(hydroxymethyl)phenol (CAS No. 18274-82-3) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure endows it with valuable properties that make it an essential component in pharmaceuticals, cosmetics, materials science, and environmental research. As ongoing research continues to uncover new possibilities for this compound, its importance in these fields is likely to grow even further.